Cas no 61808-29-5 (1H-Inden-1-one, 6-ethoxy-2,3-dihydro-4,7-dimethyl-)

1H-Inden-1-one, 6-ethoxy-2,3-dihydro-4,7-dimethyl- structure
61808-29-5 structure
Product Name:1H-Inden-1-one, 6-ethoxy-2,3-dihydro-4,7-dimethyl-
CAS No:61808-29-5
MF:C13H16O2
MW:204.264944076538
CID:465572
PubChem ID:12329414
Update Time:2025-04-19

1H-Inden-1-one, 6-ethoxy-2,3-dihydro-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, 6-ethoxy-2,3-dihydro-4,7-dimethyl-
    • 6-ethoxy-4,7-dimethyl-2,3-dihydroinden-1-one
    • 61808-29-5
    • 6-Ethoxy-4,7-dimethyl-2,3-dihydro-1H-inden-1-one
    • DTXSID00490245
    • Inchi: 1S/C13H16O2/c1-4-15-12-7-8(2)10-5-6-11(14)13(10)9(12)3/h7H,4-6H2,1-3H3
    • InChI Key: JKHWKDPOIIZHIS-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C)C2=C(C=1C)C(CC2)=O

Computed Properties

  • Exact Mass: 204.11508
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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